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Compound of Interest

Compound Name: Bis(2-bromoethyl) ether

Cat. No.: B105441 Get Quote

An In-depth Technical Guide to Bis(2-
bromoethyl) ether
Abstract

This technical guide provides a comprehensive overview of the chemical and physical

properties of Bis(2-bromoethyl) ether. It is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis. This document

consolidates key data including identifiers, physical constants, and safety information into a

structured format. It also discusses the known applications and handling precautions for this

compound.

Chemical and Physical Properties
Bis(2-bromoethyl) ether, also known by its IUPAC name 1-bromo-2-(2-bromoethoxy)ethane,

is an organobromine compound.[1][2][3] It is a colorless to yellow or brown liquid.[3] This

compound serves as a building block in the synthesis of various pharmaceutical compounds

and materials.[4][5] For instance, it is used as a reagent in the synthesis of AZD 3147, a

selective dual inhibitor of mTORC1 and mTORC2, and in the preparation of an impurity of the

antineoplastic agent Melphalan.[5][6] It is also utilized in the synthesis of heterocyclic and

crown ethers.[1][3][7]

Table 1: Chemical Identifiers for Bis(2-bromoethyl) ether
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Identifier Value

CAS Number 5414-19-7[1][2][3][4][8][9][10]

IUPAC Name
1-bromo-2-(2-bromoethoxy)ethane[1][2][3][10]

[11]

Synonyms
2-Bromoethyl ether, 2,2'-Dibromodiethyl ether[2]

[11]

Molecular Formula C4H8Br2O[2][3][4][10][12]

InChI Key FOZVXADQAHVUSV-UHFFFAOYSA-N[1][3][9]

SMILES C(CBr)OCCBr[1][3]

Table 2: Physical and Chemical Properties of Bis(2-bromoethyl) ether

Property Value

Molecular Weight 231.91 g/mol [8][9][10]

Appearance Colorless to Yellow clear liquid

Form Liquid[3][9]

Boiling Point 45 °C / 0.5 mmHg[12], 92-93 °C / 12 mmHg[5]

Density 1.845 g/cm³[1][5], 1.86 g/cm³ (20/20)

Refractive Index 1.5140 (nD)[1], 1.5110-1.5170 @ 20°C[3], 1.51

Flash Point 85 °C (185 °F)[9]

Solubility

No information available regarding specific

solubility in water, but it is noted to be not

miscible or difficult to mix with water.[11][13]

Purity ≥94.0% to >98.0% (GC)[3][9]

Safety and Handling
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Bis(2-bromoethyl) ether is classified as a hazardous substance. It is a combustible liquid that

causes skin irritation and serious eye damage.[1][9][14][15] It may also cause respiratory

irritation.[1][9][14][15]

Table 3: GHS Hazard and Precautionary Statements

Classification Code Description

Hazard Statements H227 Combustible liquid

H315 Causes skin irritation[1][9]

H318
Causes serious eye damage[1]

[9]

H335
May cause respiratory

irritation[1][9]

Precautionary Statements P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay[1][13]

P264
Wash skin thoroughly after

handling[1][13]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection[1]

[13]

P302 + P352
IF ON SKIN: Wash with plenty

of water[1][13]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing[1][13]

P310

Immediately call a POISON

CENTER or

doctor/physician[1][13]
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Proper personal protective equipment (PPE), including eye shields, gloves, and a suitable

respirator, should be used when handling this chemical.[9] Work should be conducted in a well-

ventilated area, and eyewash stations and safety showers should be readily accessible.[13]

Store in a dry, cool, and well-ventilated place away from heat, sparks, and open flames.[13][14]

[15] It is incompatible with oxidizing agents, acid chlorides, chloroformates, reducing agents,

and halogens.[13][15]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or analysis of Bis(2-
bromoethyl) ether were not available in the public domain search results. Researchers should

consult specialized chemical synthesis literature or internal standard operating procedures for

such information.

Applications
Bis(2-bromoethyl) ether is a versatile reagent in organic synthesis.[5]

Pharmaceutical Intermediate: It is used in the synthesis of pharmaceuticals, including

inhibitors of mTORC1 and mTORC2.[5][6]

Crown Ether Synthesis: It is a precursor in the manufacture of crown ethers.[1][3][7]

PROTAC Linker: It can be used as an alkyl chain-based linker in the synthesis of Proteolysis

Targeting Chimeras (PROTACs).[16]

General Building Block: It serves as a building block for a variety of other pharmaceutical

compounds and materials.[4]

Visualizations
The following diagram illustrates the logical relationship between the key attributes of Bis(2-
bromoethyl) ether.
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Chemical Identity Physical Properties

Safety Hazards (GHS)

Bis(2-bromoethyl) ether
CAS: 5414-19-7

C4H8Br2O Liquid
Colorless to Yellow

H227: Combustible liquid

Boiling Point:
45 °C @ 0.5 mmHg

Density:
~1.85 g/cm³

Flash Point:
85 °C

H315: Causes skin irritation H318: Causes serious eye damage H335: May cause respiratory irritation

Click to download full resolution via product page

Caption: Key properties and hazards of Bis(2-bromoethyl) ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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